Cas no 933747-23-0 (oxepane-4-carboxylic acid)

• Product Name: oxepane-4-carboxylic acid
• CAS No: 933747-23-0
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 4666119
• PubChem ID: 65081580
• Update Time: 2024-10-26

oxepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• oxepane-4-carboxylic acid
• Z1258684735
• oxepane-4-carboxylicacid
• E84816
• 933747-23-0
• AKOS014414431
• SCHEMBL22325773
• BS-52505
• CS-0136868
• EN300-188092

• Inchi： 1S/C7H12O3/c8-7(9)6-2-1-4-10-5-3-6/h6H,1-5H2,(H,8,9)
• InChI Key： LUTVJDHKNWWRKO-UHFFFAOYSA-N
• SMILES： O1CCCC(C(O)=O)CC1

Computed Properties

• Exact Mass: 144.079
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 279.0±33.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

oxepane-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes